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  4. N-[(4-Chlorophenyl)methyl]-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
N-[(4-Chlorophenyl)methyl]-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide N-[(4-Chlorophenyl)methyl]-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 626227-36-9
VCID: VC0460721
InChI: InChI=1S/C21H19ClF3N3OS/c22-14-8-6-13(7-9-14)11-27-18(29)12-30-20-16(10-26)19(21(23,24)25)15-4-2-1-3-5-17(15)28-20/h6-9H,1-5,11-12H2,(H,27,29)
SMILES: C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NCC3=CC=C(C=C3)Cl
Molecular Formula: C21H19ClF3N3OS
Molecular Weight: 453.9g/mol

N-[(4-Chlorophenyl)methyl]-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide

CAS No.: 626227-36-9

Main Products

VCID: VC0460721

Molecular Formula: C21H19ClF3N3OS

Molecular Weight: 453.9g/mol

N-[(4-Chlorophenyl)methyl]-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide - 626227-36-9

CAS No. 626227-36-9
Product Name N-[(4-Chlorophenyl)methyl]-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
Molecular Formula C21H19ClF3N3OS
Molecular Weight 453.9g/mol
IUPAC Name N-[(4-chlorophenyl)methyl]-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
Standard InChI InChI=1S/C21H19ClF3N3OS/c22-14-8-6-13(7-9-14)11-27-18(29)12-30-20-16(10-26)19(21(23,24)25)15-4-2-1-3-5-17(15)28-20/h6-9H,1-5,11-12H2,(H,27,29)
Standard InChIKey VYICHBNRMLOCQM-UHFFFAOYSA-N
SMILES C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NCC3=CC=C(C=C3)Cl
Canonical SMILES C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NCC3=CC=C(C=C3)Cl
PubChem Compound 2216837
Last Modified Nov 11 2021
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